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Compound of Interest

Compound Name: 3-Methylbenzyl isocyanate

Cat. No.: B1349297 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylbenzyl isocyanate, a member of the isocyanate family of compounds, is a versatile

reagent in organic synthesis, particularly valued for its role in the formation of urethane and

urea linkages. Its benzylic structure and the presence of a methyl group on the aromatic ring

influence its reactivity and physical properties, making it a subject of interest in the

development of pharmaceuticals and other complex organic molecules. This guide provides a

comprehensive overview of the chemical properties, reactivity, and handling of 3-Methylbenzyl
isocyanate, tailored for professionals in research and drug development.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Methylbenzyl isocyanate is

presented in Table 1. These properties are crucial for its handling, storage, and application in

chemical reactions.
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Property Value

Molecular Formula C₉H₉NO[1][2]

Molecular Weight 147.17 g/mol [1][3]

Appearance Colorless to pale yellow liquid

Boiling Point 34-36 °C at 0.1 mmHg

Density 1.052 g/mL at 25 °C

Refractive Index (n20/D) 1.523

Solubility Soluble in common organic solvents.[4]

Table 1: Chemical and Physical Properties of 3-Methylbenzyl Isocyanate

Reactivity of the Isocyanate Functional Group
The reactivity of 3-Methylbenzyl isocyanate is dominated by the electrophilic nature of the

carbon atom in the isocyanate (-N=C=O) group. This carbon is susceptible to nucleophilic

attack by a wide range of compounds containing active hydrogen atoms, such as alcohols,

amines, and water.

General Reactivity Order
The general order of reactivity of nucleophiles with isocyanates is as follows:

aliphatic amines > aromatic amines > primary alcohols > water > secondary alcohols > phenols

This reactivity trend is crucial for designing selective chemical transformations.

Reaction with Alcohols to Form Urethanes
3-Methylbenzyl isocyanate reacts with alcohols to form N-(3-methylbenzyl)carbamates,

commonly known as urethanes. This reaction is fundamental in polyurethane chemistry and for

the synthesis of various organic molecules. The reaction proceeds via nucleophilic attack of the

alcohol's oxygen atom on the isocyanate's carbonyl carbon. This reaction can be catalyzed by

tertiary amines or organometallic compounds.[5]
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Reactants

Product3-Methylbenzyl Isocyanate

N-(3-methylbenzyl)carbamate
(Urethane)

+ R'-OH

Alcohol (R'-OH)

Reactants

Product3-Methylbenzyl Isocyanate

N,N'-substituted Urea

+ R'R''NH

Amine (R'R''NH)
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3-Methylbenzyl Isocyanate

Carbamic Acid
(unstable intermediate)

+ H₂O

Water (H₂O)

3-Methylbenzylamine Carbon Dioxide (CO₂)

N,N'-di(3-methylbenzyl)urea

+ 3-Methylbenzyl Isocyanate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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